Norchlorambucil

• CAS RN: 6746-11-8
• Molecular Formula: C13H17Cl2NO2
• Molecular Weight: 290.18 g/mol
• IUPAC Name: 3-[4-[bis(2-chloroethyl)amino]phenyl]propanoic acid
• InChI: InChI=1S/C13H17Cl2NO2/c14-7-9-16(10-8-15)12-4-1-11(2-5-12)3-6-13(17)18/h1-2,4-5H,3,6-10H2,(H,17,18)
• InChI Key: CXUFBRINAAJGEB-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1CCC(=O)O)N(CCCl)CCCl

Description

Norchlorambucil is a useful research compound. Its molecular formula is C13H17Cl2NO2 and its molecular weight is 290.18 g/mol. The purity is usually 95%.
The exact mass of the compound Norchlorambucil is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 71965. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Synthesis routes and methods

Procedure details

Concentrated hydrochloric acid (10 ml) was added to 1.5 g (4.93 mmol) of methyl 3-[4-[N,N-bis(2-chloroethyl)amino]phenyl]propionate, followed by stirring under heat for 2.5 hours over an oil bath controlled at 90° C. The reaction mixture was diluted with water and was then adjusted to about pH 2 or so with a 5N aqueous solution of sodium hydroxide. The resultant crystals were collected by filtration, whereby 1.21 g (4.17 mmol) of the title compound were obtained as white crystals (yield: 84.6%).